Cas no 73311-18-9 (Ethanone,1-(3,5-difluoro-1H-pyrazol-1-yl)-)

• Product Name: Ethanone,1-(3,5-difluoro-1H-pyrazol-1-yl)-
• CAS No: 73311-18-9
• MF: C₅H₄F₂N₂O
• MW: 146.094867706299
• CID: 552040
• PubChem ID: 12529279
• Update Time: 2025-04-19

Ethanone,1-(3,5-difluoro-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,5-difluoro-1H-pyrazol-1-yl)-
• 1H-Pyrazole,1-acetyl-3,5-difluoro- (9CI)
• 1-(3,5-difluoropyrazol-1-yl)ethanone
• DTXSID70501458
• 73311-18-9
• 1-(3,5-Difluoro-1H-pyrazol-1-yl)ethanone
• 1-(3,5-Difluoro-1H-pyrazol-1-yl)ethan-1-one

• Inchi： 1S/C5H4F2N2O/c1-3(10)9-5(7)2-4(6)8-9/h2H,1H3
• InChI Key： JLJUVSKGDNPGFV-UHFFFAOYSA-N
• SMILES： FC1=CC(=NN1C(C)=O)F

Computed Properties

• Exact Mass: 146.02916908g/mol
• Monoisotopic Mass: 146.02916908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų